2-Bromo-6-fluoro-4-(trifluoromethyl)benzoic acid

• IUPAC Name: 2-bromo-6-fluoro-4-(trifluoromethyl)benzoic acid
• InChI: InChI=1S/C8H3BrF4O2/c9-4-1-3(8(11,12)13)2-5(10)6(4)7(14)15/h1-2H,(H,14,15)
• InChI Key: HRARIOBAKONHEU-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1F)C(=O)O)Br)C(F)(F)F
• Molecular Formula: C8H3BrF4O2
• Molecular Weight: 287.01 g/mol
• CAS RN: 1800423-60-2

Description

2-Bromo-6-fluoro-4-(trifluoromethyl)benzoic acid is a compound with the CAS Number: 2091606-46-9. It has a molecular weight of 287.01 and is a solid-powder in physical form. The IUPAC name for this compound is 2-bromo-4-fluoro-6-(trifluoromethyl)benzoic acid.

Molecular Structure Analysis

The InChI code for this compound is 1S/C8H3BrF4O2/c9-5-2-3(10)1-4(8(11,12)13)6(5)7(14)15/h1-2H,(H,14,15). This code provides a specific textual representation of the compound’s molecular structure.

Physical And Chemical Properties Analysis

This compound is a solid-powder and is stored at ambient temperature.

Scientific Research Applications

2-Bromo-6-fluoro-4-(trifluoromethyl)benzoic acid is widely used in scientific research applications, including those related to organic chemistry, biochemistry, and pharmacology. It is used as a reagent in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and other organic compounds. It is also used in the synthesis of fluorescent dyes and as a catalyst in a variety of reactions.

Mechanism of Action

Mode of Action

The presence of the bromo, fluoro, and trifluoromethyl groups may enhance the compound’s reactivity, potentially influencing its interaction with biological targets .

Biochemical Pathways

Benzoic acid derivatives are often involved in a wide range of biochemical processes, including signal transduction, enzyme inhibition, and gene regulation .

Pharmacokinetics

The presence of halogen atoms (bromine and fluorine) could potentially affect the compound’s metabolic stability and excretion .

Advantages and Limitations for Lab Experiments

2-Bromo-6-fluoro-4-(trifluoromethyl)benzoic acid has a number of advantages and limitations when used in laboratory experiments. Its advantages include its high reactivity, its low cost, and its availability. Its limitations include its sensitivity to moisture and light, its lack of stability in the presence of strong acids and bases, and its potential to cause skin irritation.

Future Directions

There are a number of potential future directions for the use of 2-Bromo-6-fluoro-4-(trifluoromethyl)benzoic acid in scientific research. These include its use in the synthesis of new pharmaceuticals, agrochemicals, and other organic compounds; its use in the development of new fluorescent dyes; its use in the synthesis of new catalysts; and its use in the development of new antibacterial and antifungal agents. Additionally, further research into its biochemical and physiological effects may lead to new therapeutic applications.

Synthesis Methods

2-Bromo-6-fluoro-4-(trifluoromethyl)benzoic acid can be synthesized through a variety of methods, including the reaction between 2-bromo-6-fluorobenzoic acid and trifluoromethyl iodide. This reaction is carried out in an inert solvent such as toluene or dimethylformamide in the presence of anhydrous potassium carbonate and is heated to a temperature of between 80 and 90 degrees Celsius. The reaction typically takes between 1 and 2 hours to complete. The product is then isolated and purified by column chromatography.

Safety and Hazards

The compound is labeled with the GHS07 pictogram and has a signal word of 'Warning’. Hazard statements include H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area.